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Compound of Interest

Compound Name: GSK-4716

Cat. No.: B1672389 Get Quote

GSK-4716 is a synthetic small molecule that acts as a selective agonist for the Estrogen-

Related Receptors beta (ERRβ) and gamma (ERRγ). This technical guide provides a

comprehensive overview of GSK-4716, including its mechanism of action, key biological

effects, and detailed experimental protocols for its study. This document is intended for

researchers, scientists, and professionals in the field of drug development.

Core Properties and Activity
GSK-4716 is a phenolic acyl hydrazone with the chemical formula C₁₇H₁₈N₂O₂ and a molecular

weight of 282.34 g/mol . It exhibits selectivity for ERRβ and ERRγ over ERRα and the classical

estrogen receptors.[1][2] The compound's agonistic activity on these orphan nuclear receptors

drives significant changes in gene expression related to cellular metabolism and energy

homeostasis.

Quantitative Data Summary
Parameter Value

Receptor
Subtype

Assay Type Reference

EC₅₀ 1.3 µM ERRγ Not Specified [1][2][3]

IC₅₀ 2 µM ERRβ/γ FRET Assay [4][5]
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GSK-4716 exerts its biological effects by binding to and activating ERRβ and ERRγ, which in

turn modulate the transcription of a wide array of target genes. Two primary signaling pathways

have been identified to be significantly influenced by GSK-4716: the PGC-1α coactivation

pathway leading to mitochondrial biogenesis, and a crosstalk with the glucocorticoid receptor

signaling pathway.

ERRβ/γ and PGC-1α Signaling Pathway
Upon activation by GSK-4716, ERRβ/γ recruits the coactivator PGC-1α (Peroxisome

proliferator-activated receptor-gamma coactivator 1-alpha) and PGC-1β.[4][6] This complex

then binds to estrogen-related receptor response elements (ERREs) on the DNA, initiating the

transcription of genes involved in mitochondrial biogenesis and function. Key downstream

targets include carnitine palmitoyltransferase 1b (Cpt1b), ATP synthase F1 subunit beta

(Atp5b), and isocitrate dehydrogenase 3 (Idh3).[6] This signaling cascade ultimately leads to an

increase in mitochondrial DNA content and enhanced oxidative phosphorylation capacity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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